Cas no 26103-32-2 (10H-Phenoxazine,1,3-dinitro-)

10H-Phenoxazine,1,3-dinitro- structure
10H-Phenoxazine,1,3-dinitro- structure
Product name:10H-Phenoxazine,1,3-dinitro-
CAS No:26103-32-2
MF:C12H7N3O5
MW:273.20108
CID:270753
PubChem ID:3824594

10H-Phenoxazine,1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 10H-Phenoxazine,1,3-dinitro-
    • 1,3-dinitro-10H-phenoxazine
    • 1,3-Dinitrophenoxazin
    • 1,3-Dinitrophenoxazine
    • 2,4-Dinitro-phenoxazin
    • Z56754473
    • Oprea1_311355
    • SMR001798075
    • 26103-32-2
    • 1,3-Dinitro-10H-phenoxazine #
    • CHEMBL1890385
    • NSC-139948
    • NSC139948
    • BNCNPPGADFFASS-UHFFFAOYSA-N
    • DTXSID30948981
    • MLS002920485
    • Inchi: InChI=1S/C12H7N3O5/c16-14(17)7-5-9(15(18)19)12-11(6-7)20-10-4-2-1-3-8(10)13-12/h1-6,13H
    • InChI Key: BNCNPPGADFFASS-UHFFFAOYSA-N
    • SMILES: [N+](C1C2=C(OC3C(N2)=CC=CC=3)C=C([N+]([O-])=O)C=1)([O-])=O

Computed Properties

  • Exact Mass: 273.03900
  • Monoisotopic Mass: 273.03857
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.544
  • Boiling Point: 437.3°Cat760mmHg
  • Flash Point: 218.3°C
  • Refractive Index: 1.685
  • PSA: 112.90000
  • LogP: 4.53670

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